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Compound of Interest

Compound Name: 9"-Methyl salvianolate B

Cat. No.: B10821780

Essential Safety and Handling Guide for 9"-
Methyl Salvianolate B

For researchers, scientists, and drug development professionals, the proper handling of
chemical compounds is paramount to ensure laboratory safety and experimental integrity. This
guide provides essential, immediate safety and logistical information for handling 9"-Methyl
salvianolate B, including detailed operational and disposal plans.

Personal Protective Equipment (PPE)

When handling 9"-Methyl salvianolate B, a comprehensive suite of personal protective
equipment is mandatory to minimize exposure and ensure personal safety. The following table
summarizes the required PPE.
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Specifications and

PPE Category Item Standard
andards

NIOSH (US) approved type
N99 or CEN (EU) approved
type P2 respirator cartridges
are recommended, especially
Respiratory Protection Full-face particle respirator Yvh(.are fisk .asses.sr'nent
indicates air-purifying
respirators are appropriate. For
sole protection, a full-face
supplied air respirator should

be used.[1]

Handle with gloves that have

been inspected prior to use.
Hand Protection Chemical-resistant gloves Employ proper glove removal

technique to avoid skin

contact.[1]

Equipment for eye protection
must be tested and approved

Eye Protection Safety glasses or goggles under appropriate government
standards such as NIOSH
(US) or EN 166 (EU).[1]

The type of body protection

should be chosen based on
Skin and Body Protection Protective clothing the concentration and amount

of the dangerous substance at

the specific workplace.[1]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial for the safe handling of 9"-Methyl
salvianolate B.

e Preparation: Before handling, ensure that all necessary PPE is readily available and in good
condition. The work area, such as a chemical fume hood, should be clean and uncluttered.
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» Weighing and Aliquoting:

o Perform all weighing and aliquoting of the solid compound within a certified chemical fume
hood to prevent inhalation of any dust particles.

o Use appropriate tools (e.g., spatulas, weighing paper) that can be easily decontaminated
or disposed of.

e Dissolution:

o When dissolving the compound, add the solvent slowly to the solid to avoid splashing. 9"-
Methyl salvianolate B is soluble in DMSO, Pyridine, Methanol, and Ethanol.[2]

o If sonication is required for dissolution, ensure the container is properly sealed.[3]
o Experimental Use:
o Clearly label all containers with the compound name, concentration, solvent, and date.
o Avoid contact with eyes, skin, and clothing.[1]
o Wash hands thoroughly after handling, even if gloves were worn.[1]
e Post-Handling:
o Decontaminate the work surface and any equipment used.
o Remove contaminated clothing and wash it before reuse.[1]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is

difficult, give oxygen. If breathing has stopped,

Inhalation _ o o _ _
give artificial respiration. Seek immediate
medical attention.[1]
Immediately flush the skin with copious amounts
Skin Contact of water. Remove contaminated clothing and

shoes. Seek immediate medical attention.[1]

Check for and remove any contact lenses.

Immediately flush eyes with copious amounts of
Eye Contact ] ] o

water, separating the eyelids with fingers. Seek

immediate medical attention.[1]

Do NOT induce vomiting. Wash out the mouth
Ingestion with copious amounts of water. Seek immediate

medical attention.[1]

Storage and Disposal Plan

Proper storage and disposal are essential for maintaining the integrity of the compound and
ensuring environmental safety.

Storage:

e Long-term: Store at -20°C in a tightly closed container in a dry and well-ventilated place.[1]
e Short-term: Storage at 2-8°C is also indicated as an option.[1]

Disposal:

» Dispose of contaminated gloves and other waste in accordance with applicable laws and
good laboratory practices.[1]

e Unused compounds and contaminated materials should be treated as hazardous waste and
disposed of through a licensed professional waste disposal service.
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e Prevent the product from entering drains.[1]

Workflow for Safe Handling of 9"-Methyl
salvianolate B
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Caption: Workflow for the safe handling of 9"'-Methyl salvianolate B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. biocrick.com [biocrick.com]

2. 9"-Methyl salvianolate B | CAS:1167424-32-9 | Manufacturer ChemFaces
[chemfaces.com]

3. 9"-Methyl salvianolate B | TargetMol [targetmol.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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